N-(3-chlorophenyl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide
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Description
Scientific Research Applications
Magnetic Properties of Benzotriazine Derivatives
Research has explored the magnetic susceptibilities of benzotriazine derivatives, including those similar in structure to N-(3-chlorophenyl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide. These studies have shown how the magnetic properties of these compounds can be interpreted in terms of alternating antiferromagnetic Heisenberg linear chain models, providing insight into their potential applications in materials science and magnetic field manipulation (Mukai et al., 1994).
Environmental Presence and Effects of Benzotriazoles
Benzotriazoles, including compounds structurally related to this compound, have been widely used as UV filters and stabilizers. Studies have identified their presence in the environment and examined their profiles, highlighting the need for monitoring and managing their environmental impact (Zhang et al., 2011).
Synthesis and Biological Properties of Benzotriazine Derivatives
The synthesis and examination of the biological properties of benzotriazine derivatives, which include compounds like this compound, have been a subject of research. These studies have contributed to the development of new compounds with potential applications in medicine and agriculture, focusing on their synthesis pathways and biological activities (Saxena et al., 1984).
Catalytic and Electrochemical Applications
Research has also delved into the catalytic and electrochemical applications of benzotriazine derivatives. These studies have highlighted the potential use of these compounds in the synthesis of hydrogen peroxide and other chemicals, underscoring their versatility and importance in industrial chemistry (Fellinger et al., 2012).
Properties
IUPAC Name |
N-(3-chlorophenyl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN4O2/c18-12-5-3-6-13(11-12)19-16(23)9-4-10-22-17(24)14-7-1-2-8-15(14)20-21-22/h1-3,5-8,11H,4,9-10H2,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTQKIPOCHFTIAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(N=N2)CCCC(=O)NC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.